Cas no 6125-28-6 (N-(4-fluorobenzyl)benzenesulfonamide)

• Product Name: N-(4-fluorobenzyl)benzenesulfonamide
• CAS No: 6125-28-6
• MF: C₁₃H₁₂FNO₂S
• MW: 265.303285598755
• CID: 1627826
• PubChem ID: 874480
• Update Time: 2025-04-21

N-(4-fluorobenzyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorobenzyl)benzenesulfonamide
• benzenesulfonamide, N-[(4-fluorophenyl)methyl]-
• N-[(4-fluorophenyl)methyl]benzenesulfonamide
• E83780
• 6125-28-6
• EN300-15946
• CS-0235643
• AN-652/12343345
• Oprea1_160808
• SR-01000045630
• DTXSID90357999
• SR-01000045630-1
• BIM-0046349.P001
• STK215384
• SCHEMBL4663044
• Z45546069
• 424819-35-2
• MFCD01986024
• AKOS001065084
• CBMicro_046236

• Inchi： 1S/C13H12FNO2S/c14-12-8-6-11(7-9-12)10-15-18(16,17)13-4-2-1-3-5-13/h1-9,15H,10H2
• InChI Key： VZFHYMWEKVIQRQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCC1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 265.05736
• Monoisotopic Mass: 265.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17